Cas no 815597-10-5 (2-Pyrimidinemethanethiol, 4-iodo-)

• Product Name: 2-Pyrimidinemethanethiol, 4-iodo-
• CAS No: 815597-10-5
• MF: C₅H₅IN₂S
• MW: 252.076071500778
• CID: 4200055
• PubChem ID: 57168962
• Update Time: 2025-04-24

2-Pyrimidinemethanethiol, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinemethanethiol, 4-iodo-
• 4-Iodo-2-pyrimidinemethanethiol
• DTXSID301304074
• 815597-10-5
• SCHEMBL1730172

• Inchi： 1S/C5H5IN2S/c6-4-1-2-7-5(3-9)8-4/h1-2,9H,3H2
• InChI Key： YQDLHHTZEHHGRM-UHFFFAOYSA-N
• SMILES： IC1=CC=NC(CS)=N1

Computed Properties

• Exact Mass: 251.92182Da
• Monoisotopic Mass: 251.92182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.8Ų